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Compound of Interest

Compound Name: Dimethyl phosphonate

Cat. No.: B1257649

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organophosphorus compounds, particularly phosphonates, play a significant role in various
chemical transformations. While dimethyl phosphonate is utilized as an intermediate in the
synthesis of a wide array of organophosphorus compounds, its direct catalytic role in the
esterification of carboxylic acids is not extensively documented in scientific literature. However,
the broader class of phosphonic acids and their derivatives are pivotal in esterification
processes, both as reactants and as subjects of esterification themselves. These application
notes provide an overview of the involvement of phosphonate-related compounds in
esterification reactions, including detailed protocols and mechanistic insights.

Physicochemical Properties of Dimethyl
Phosphonate

A clear understanding of the physical and chemical properties of dimethyl phosphonate is
essential for its safe handling and application in synthesis.
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Property

Value

Chemical Name

Dimethyl phosphonate

Dimethyl hydrogen phosphonate, Phosphonic

Synonyms acid dimethyl ester

CAS Number 868-85-9

Molecular Formula C2H70sP

Molecular Weight 110.05 g/mol

Appearance Clear, colorless liquid

Density 1.20-1.25 g/cm?3 at 20°C

Boiling Point 170-175°C

Solubility Miscible with water and most organic solvents
Flash Point 93°C (Closed cup)

Esterification of Phosphonic Acids: A Key

Transformation

The esterification of phosphonic acids is a fundamental reaction in the synthesis of various

biologically active molecules and material science precursors. This process can be controlled

to yield either mono- or di-esters, depending on the reaction conditions.

General Reaction Scheme

The esterification of a phosphonic acid with an alcohol can proceed in two steps to form the

monoester and then the diester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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